Cas no 146019-40-1 (Benzenamine,2-chloro-N-hydroxy-4-methyl-)

• Product Name: Benzenamine,2-chloro-N-hydroxy-4-methyl-
• CAS No: 146019-40-1
• MF: C₇H₈ClNO
• MW: 157.597520828247
• CID: 101366
• PubChem ID: 45121133
• Update Time: 2025-10-30

Benzenamine,2-chloro-N-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-chloro-N-hydroxy-4-methyl-
• N-(2-chloro-4-methylphenyl)hydroxylamine
• 2-chloro-N-hydroxy-4-methylbenzenamine
• Benzenamine, 2-chloro-N-hydroxy-4-methyl-
• 146019-40-1
• DTXSID80669139
• SCHEMBL11404110
• MFCD18824803
• 2-Chloro-N-hydroxy-4-methylaniline
• Benzenamine, 2-chloro-N-hydroxy-4-methyl-

• MDL： MFCD18824803
• Inchi： 1S/C7H8ClNO/c1-5-2-3-7(9-10)6(8)4-5/h2-4,9-10H,1H3
• InChI Key： JKEASQQNYPEMJN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1NO

Computed Properties

• Exact Mass: 157.02954
• Monoisotopic Mass: 157.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 2.4

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids N-phenylhydroxylamines

Additional information on Benzenamine,2-chloro-N-hydroxy-4-methyl-

Benzenamine,2-chloro-N-hydroxy-4-methyl- (CAS No. 146019-40-1): A Comprehensive Overview

Benzenamine,2-chloro-N-hydroxy-4-methyl- (CAS No. 146019-40-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by a benzene ring substituted with a chloro group, a hydroxyl group, and a methyl group, exhibits intriguing chemical behavior that makes it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of Benzenamine,2-chloro-N-hydroxy-4-methyl- (CAS No. 146019-40-1) imparts distinct reactivity, making it a versatile building block in organic synthesis. The presence of both electron-withdrawing and electron-donating groups on the benzene ring enhances its participation in various chemical reactions, including nucleophilic aromatic substitution and metal-catalyzed cross-coupling reactions. These properties have been leveraged in the development of novel synthetic methodologies that improve efficiency and selectivity in drug discovery processes.

In recent years, there has been growing interest in exploring the pharmacological potential of derivatives of Benzenamine,2-chloro-N-hydroxy-4-methyl-. Research studies have demonstrated that modifications to this core structure can lead to compounds with significant biological activity. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The hydroxyl group, in particular, plays a crucial role in modulating the biological activity of these derivatives by participating in hydrogen bonding interactions with biological targets.

The synthesis of Benzenamine,2-chloro-N-hydroxy-4-methyl- (CAS No. 146019-40-1) involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed coupling reactions and enzymatic hydrolysis, have been employed to enhance the efficiency of these processes. These advancements not only improve the scalability of production but also reduce the environmental impact associated with traditional synthetic routes.

The compound's stability under various conditions has also been a subject of extensive study. Researchers have explored its behavior under different storage conditions and reaction environments to ensure its suitability for industrial applications. Additionally, spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been utilized to confirm the structural integrity of Benzenamine,2-chloro-N-hydroxy-4-methyl- throughout its synthesis and purification process.

The pharmaceutical industry has shown particular interest in leveraging the structural features of Benzenamine,2-chloro-N-hydroxy-4-methyl- (CAS No. 146019-40-1) for the development of new therapeutic agents. By incorporating this compound into drug candidates, researchers aim to enhance their binding affinity and selectivity for target enzymes and receptors. Preliminary studies have highlighted its potential in treating various diseases by acting as a precursor for more complex molecules with tailored pharmacological properties.

The environmental impact of synthesizing and handling Benzenamine,2-chloro-N-hydroxy-4-methyl- has also been carefully evaluated. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These initiatives align with broader trends in sustainable chemistry aimed at promoting environmentally responsible practices across the pharmaceutical industry.

In conclusion, Benzenamine,2-chloro-N-hydroxy-4-methyl- (CAS No. 146019-40-1) represents a fascinating compound with significant potential in both academic research and industrial applications. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new ways to utilize this compound, its importance in advancing chemical biology and drug development is likely to grow even further.